Cas no 131737-66-1 (1H-Pyrazole-1-carboximidamide, 3-methyl-)

• Product Name: 1H-Pyrazole-1-carboximidamide, 3-methyl-
• CAS No: 131737-66-1
• MF: C₅H₈N₄
• MW: 124.14381980896
• CID: 1228781
• PubChem ID: 14833242
• Update Time: 2025-05-20

1H-Pyrazole-1-carboximidamide, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboximidamide, 3-methyl-
• BDBM50095171
• 1-guanyl-3-methylpyrazole
• CHEMBL554676
• CHEMBL459840
• EN300-7543225
• SCHEMBL7772130
• 3-methyl-1H-pyrazole-1-carboximidamide
• 131737-66-1
• 3-Methyl-pyrazole-1-carboxamidine; hydrochloride

• Inchi： 1S/C5H8N4/c1-4-2-3-9(8-4)5(6)7/h2-3H,1H3,(H3,6,7)
• InChI Key： GWLRCPBBLXQXRZ-UHFFFAOYSA-N
• SMILES： N1(C(=N)N)C=CC(C)=N1

Computed Properties

• Exact Mass: 124.07504
• Monoisotopic Mass: 124.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 67.69

Additional information on 1H-Pyrazole-1-carboximidamide, 3-methyl-

1H-Pyrazole-1-carboximidamide, 3-methyl- (CAS No. 131737-66-1): A Comprehensive Overview

1H-Pyrazole-1-carboximidamide, 3-methyl-, also known by its CAS registry number 131737-66-1, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyrazole family, which is a five-membered aromatic ring containing two nitrogen atoms. The presence of the methyl group at the 3-position of the pyrazole ring introduces unique electronic and steric properties, making it a versatile building block in organic synthesis.

The structural formula of 1H-Pyrazole-1-carboximidamide, 3-methyl- consists of a pyrazole ring fused with an imidamide group. This combination endows the molecule with strong hydrogen bonding capabilities and enhances its stability under various reaction conditions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents.

One of the most promising applications of this compound lies in its use as a precursor for drug discovery. Researchers have employed 1H-Pyrazole-1-carboximidamide, 3-methyl- in the construction of heterocyclic frameworks that mimic natural product structures. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing analogs of known bioactive compounds, such as quinolones and isoquinolines. These findings underscore its potential as a key intermediate in medicinal chemistry.

In addition to its role in drug discovery, 1H-Pyrazole-1-carboximidamide, 3-methyl- has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its investigation as a ligand in catalytic systems. Recent advancements in asymmetric catalysis have leveraged this property to develop more efficient catalysts for enantioselective reactions. This application highlights the compound's versatility across different scientific disciplines.

The synthesis of 1H-Pyrazole-1-carboximidamide, 3-methyl- typically involves multi-step reactions that combine nucleophilic aromatic substitution and condensation processes. Researchers have optimized these methods to achieve higher yields and better purity levels. For example, a study reported in Organic Process Research & Development described a scalable route for its production using microwave-assisted synthesis, which significantly reduced reaction times while maintaining product quality.

The physicochemical properties of this compound are well-documented, including its melting point, solubility profiles, and spectroscopic data. These properties are critical for its characterization and application in various chemical processes. Recent advancements in computational chemistry have enabled researchers to predict these properties with high accuracy using quantum mechanical models, further enhancing our understanding of this compound's behavior under different conditions.

In conclusion, 1H-Pyrazole-1-carboximidamide, 3-methyl- (CAS No. 131737-66-1) is a valuable compound with diverse applications across multiple fields. Its role as an intermediate in drug discovery and materials science highlights its importance in modern chemical research. As new studies continue to uncover its potential, this compound is poised to contribute significantly to the development of innovative solutions in both academia and industry.